Cas no 471-77-2 (Neoabietic Acid)
Neoabietic Acid structure
Product Name:Neoabietic Acid
CAS No:471-77-2
MF:C20H30O2
MW:302.451006412506
CID:1057947
Update Time:2025-04-20
Neoabietic Acid Chemical and Physical Properties
Names and Identifiers
-
- Neoabietic Acid
- Neoabietic acidneat
- (1R,4aR,4bS,10aR)-1,4a-Dimethyl-7-(propan-2-ylidene)-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydrophenanthrene-1-carboxylic acid
- Podocarp-8(14)-en-15-oic acid, 13-isopropylidene-
- CTCM 189
- NSC 5007
- (1R,4aR,4bS,10aR)-1,2,3,4,4a,4b,5,6,7,9,10,10a-Dodecahydro-1,4a-dimethyl-7-(1-methylethylidene)-1-phenanthrenecarboxylic acid
-
- Inchi: 1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12,16-17H,5-11H2,1-4H3,(H,21,22)/t16-,17+,19+,20+/m0/s1
- InChI Key: KGMSWPSAVZAMKR-ONCXSQPRSA-N
- SMILES: OC([C@]1(C)CCC[C@]2(C)[C@H]3CC/C(=C(/C)\C)/C=C3CC[C@H]21)=O
Computed Properties
- Exact Mass: 302.22500
Experimental Properties
- Density: 1.06
- Melting Point: 173.25°C
- Boiling Point: 383.47°C (rough estimate)
- Refractive Index: 1.4980 (estimate)
- PSA: 37.30000
- LogP: 5.35030
Neoabietic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N389900-5mg |
Neoabietic Acid |
471-77-2 | 5mg |
$ 517.00 | 2023-09-06 | ||
| TRC | N389900-50mg |
Neoabietic Acid |
471-77-2 | 50mg |
$ 1360.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215546-200 mg |
Neoabietic acid, |
471-77-2 | ≥97% | 200mg |
¥1,339.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215546A-1 g |
Neoabietic acid, |
471-77-2 | ≥97% | 1g |
¥5,641.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215546-200mg |
Neoabietic acid, |
471-77-2 | ≥97% | 200mg |
¥1339.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215546A-1g |
Neoabietic acid, |
471-77-2 | ≥97% | 1g |
¥5641.00 | 2023-09-05 | |
| A2B Chem LLC | AG22382-5mg |
NEOABIETIC ACID |
471-77-2 | 5mg |
$651.00 | 2024-04-20 |
Neoabietic Acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
471-77-2 (Neoabietic Acid) Related Products
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- 514-10-3(Abietic acid)
- 19402-28-9(1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,5,6,7,8,9,10,10a-dodecahydro-1,4a-dimethyl-7-(1-methylethyl)-,(1R,4aS,7S,10aR)-)
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